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Compound of Interest

Compound Name: CM-TPMF
Cat. No.: B1669273
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and biological activity of CM-TPMF, a selective activator of the small-conductance calcium-
activated potassium channel K(Ca)2.1.

Core Compound Structure and Properties

CM-TPMF, with the systematic IUPAC name (S,E)-N-(7-(1-(4-chloro-2-methylphenoxy)ethyl)-[1]
[2][3]triazolo[1,5-a]pyrimidin-2-yl)-N'-methoxyformimidamide, is a potent and selective
modulator of K(Ca)2.1 channels. Its core structure consists of a[1][2][3]triazolo[1,5-a]pyrimidine
scaffold, which is a key pharmacophore in various biologically active compounds.

Chemical and Physical Properties

A summary of the key chemical identifiers and properties of CM-TPMF is provided in the table
below.
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Property Value

(S,E)-N-(7-(1-(4-chloro-2-methylphenoxy)ethyl)-
IUPAC Name [1][2][3]triazolo[1,5-a]pyrimidin-2-yl)-N'-

methoxyformimidamide

Molecular Formula C16H17CIN6O2

Molecular Weight 360.80 g/mol

CAS Number 477865-59-1 (racemic)

Appearance Solid

Purity Typically >98% for research-grade material
Solubility Soluble in DMSO

Structural Data

Precise experimental crystallographic data for CM-TPMF is not publicly available. The following
table presents representative bond lengths and angles for the core[1][2][3]triazolo[1,5-
a]pyrimidine scaffold, based on related structures. These values provide an approximation of
the compound's geometry.

Bond/Angle Type Typical Value
C-N (pyrimidine) Aromatic 1.33-1.38 A
C-C (pyrimidine) Aromatic 1.38-1.40 A
N-N (triazole) Single 1.35-1.39 A
C-N (triazole) Aromatic 1.32-1.37A
C-N-C (pyrimidine) Angle 115°-120°
N-C-N (pyrimidine) Angle 120° - 125°
N-N-C (triazole) Angle 105° - 110°
C-N-N (triazole) Angle 108° - 112°
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Synthesis of CM-TPMF

A detailed, step-by-step synthesis protocol for CM-TPMF has not been published. However,
based on the general synthesis of[1][2][3]triazolo[1,5-a]pyrimidine derivatives, a plausible
synthetic route can be proposed. The following workflow outlines a potential multi-step

synthesis.

Click to download full resolution via product page
Plausible synthetic workflow for CM-TPMF.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Amino-[1][2][3]triazolo[1,5-a]pyrimidine Intermediate

» To a solution of 3-amino-1,2,4-triazole in a suitable solvent (e.g., ethanol), add an equimolar
amount of a B-ketoester (e.g., ethyl acetoacetate).

e Add a catalytic amount of a base (e.g., piperidine) and reflux the mixture for several hours.
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» Monitor the reaction by thin-layer chromatography (TLC).

» Upon completion, cool the reaction mixture and isolate the crude product by filtration.

» Purify the product by recrystallization or column chromatography.

Step 2: Halogenation of the Pyrimidine Ring

Treat the 2-amino-[1][2][3]triazolo[1,5-a]pyrimidine intermediate with a halogenating agent
(e.g., POCIs) to introduce a chlorine atom at a reactive position.

Perform the reaction under anhydrous conditions and at an elevated temperature.

Carefully quench the reaction with ice water and neutralize with a base.

Extract the product with an organic solvent and purify by column chromatography.

Step 3: Nucleophilic Substitution with the Phenoxyethyl Moiety

» React the halogenated intermediate with (S)-1-(4-chloro-2-methylphenoxy)ethanol in the
presence of a non-nucleophilic base (e.g., NaH) in an aprotic polar solvent (e.g., DMF).

o Heat the reaction mixture to facilitate the substitution.

e Monitor the reaction by TLC.

o After completion, quench the reaction and extract the product.

o Purify by column chromatography.

Step 4: Formation of the N'-methoxyformimidamide Group

e React the product from Step 3 with a suitable N-methoxyformimidate-forming reagent.

e The reaction conditions will depend on the specific reagent used but may involve a base and
an appropriate solvent.

 Purify the final product, CM-TPMF, by column chromatography or recrystallization.
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o Characterize the final product by *H NMR, 3C NMR, and mass spectrometry to confirm its
structure and purity.

Mechanism of Action and Signaling Pathway

CM-TPMF is a positive gating modulator of the K(Ca)2.1 (also known as SK1) channel. It
enhances the channel's sensitivity to intracellular calcium, leading to channel opening at lower
calcium concentrations than would normally be required.

Interaction with K(Ca)2.1 Channel

Studies have identified a specific binding site for CM-TPMF within the transmembrane domain
5 (TM5) of the K(Ca)2.1 channel protein. The serine residue at position 293 (Ser293) is crucial
for the selective action of CM-TPMF.

Signaling Pathway

The activation of K(Ca)2.1 channels by CM-TPMF leads to an efflux of potassium ions from the
cell, resulting in hyperpolarization of the cell membrane. This hyperpolarization can have
various downstream effects depending on the cell type. In neurons, for example, it can reduce
excitability and firing rates.
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Signaling pathway of CM-TPMF action.
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Experimental Protocols for Characterization
Electrophysiological Recording of K(Ca)2.1 Channel
Activity

Objective: To measure the effect of CM-TPMF on K(Ca)2.1 channel currents using whole-cell
patch-clamp electrophysiology.

Cell Line: Amammalian cell line (e.g., HEK293) stably expressing human K(Ca)2.1 channels.
Solutions:

o External Solution (in mM): 140 NaCl, 4 KClI, 2 CaClz, 1 MgClz, 10 HEPES, pH 7.4 with
NaOH.

 Internal (Pipette) Solution (in mM): 140 KCI, 1 MgClz, 10 HEPES, 1 EGTA, and varying
concentrations of free CaClz to achieve desired intracellular calcium levels (e.g., calculated
using a calcium buffer calculator to yield 100 nM to 1 uM free Caz*), pH 7.2 with KOH.

Protocol:

Culture the K(Ca)2.1-expressing cells on glass coverslips.

» On the day of recording, transfer a coverslip to the recording chamber on an inverted
microscope and perfuse with the external solution.

o Pull borosilicate glass capillaries to a resistance of 2-5 MQ when filled with the internal
solution to form patch pipettes.

» Establish a gigaohm seal between the pipette tip and the cell membrane.
e Rupture the cell membrane to achieve the whole-cell configuration.
o Clamp the cell membrane potential at a holding potential of -80 mV.

o Apply a series of voltage steps or ramps to elicit K(Ca)2.1 currents. A typical protocol would
be to step from -80 mV to a range of potentials from -100 mV to +60 mV.
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¢ Record baseline currents in the absence of CM-TPMF.

» Prepare stock solutions of CM-TPMF in DMSO and dilute to the final desired concentrations
in the external solution.

o Perfuse the cell with the CM-TPMF-containing external solution and record the currents
again.

» Wash out the compound with the control external solution to observe any reversal of the
effect.

e Analyze the data by measuring the current amplitude at a specific voltage (e.g., +40 mV) and
plot concentration-response curves to determine the ECso of CM-TPMF.

This technical guide provides a foundational understanding of the structure, synthesis, and
function of CM-TPMF. Further research is required to fully elucidate its crystallographic
structure and optimize its synthetic pathway. The provided protocols offer a starting point for
researchers investigating the properties and therapeutic potential of this selective K(Ca)2.1
channel activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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